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Compound of Interest

Compound Name: cefteram pivoxil

Cat. No.: B1240165

This guide provides a detailed comparison of cefteram pivoxil's in vitro activity against
penicillin-resistant Streptococcus pneumoniae (PRSP) relative to other -lactam antibiotics. It is
intended for researchers, scientists, and drug development professionals seeking to
understand the therapeutic potential of this third-generation oral cephalosporin.

Mechanism of Action: Cefteram and 3-Lactam
Resistance

Cefteram pivoxil is an oral prodrug that is hydrolyzed by esterases in the intestinal tract to its
active form, cefteram.[1] Like other -lactam antibiotics, cefteram exerts its bactericidal effect
by inhibiting the synthesis of the bacterial cell wall.[2][3] It achieves this by binding to and
inactivating penicillin-binding proteins (PBPSs), which are essential enzymes for the final steps
of peptidoglycan synthesis.[1][2] This disruption leads to a weakened cell wall and subsequent
cell lysis.[2]

The primary mechanism of penicillin resistance in Streptococcus pneumoniae does not involve
B-lactamase enzymes but rather the alteration of the PBPs themselves.[4][5] Through genetic
recombination with related streptococcal species, the genes encoding PBPs (notably pbpla,
pbp2x, and pbp2b) acquire mutations.[4][6] These mutations result in low-affinity PBPs that
bind B-lactam antibiotics, including penicillin, less effectively, thereby allowing cell wall
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synthesis to continue even in the presence of the antibiotic.[7][8] A high level of resistance is
typically achieved through the combination of alterations in all three key PBPs.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. What is Cefteram Pivoxil used for? [synapse.patsnap.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1240165?utm_src=pdf-body-img
https://www.benchchem.com/product/b1240165?utm_src=pdf-custom-synthesis
https://synapse.patsnap.com/article/what-is-cefteram-pivoxil-used-for
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

e 2. What is the mechanism of Cefteram Pivoxil? [synapse.patsnap.com]
¢ 3. goldbio.com [goldbio.com]

e 4. etflin.com [etflin.com]

e 5. mdpi.com [mdpi.com]

e 6. Resistance to B-lactams in Streptococcus pneumoniae | Revista Argentina de
Microbiologia / Argentinean Journal of Microbiology [elsevier.es]

o 7. Drug-resistant Streptococcus pneumoniae: rational antibiotic choices - PubMed
[pubmed.ncbi.nim.nih.gov]

» 8. emedicine.medscape.com [emedicine.medscape.com]

 To cite this document: BenchChem. [Comparative Analysis of Cefteram Pivoxil's Efficacy
Against Penicillin-Resistant Streptococcus pneumoniae]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1240165#validating-cefteram-pivoxil-s-
activity-against-penicillin-resistant-streptococcus-pneumoniae]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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